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Compound of Interest

Compound Name: LOM612

Cat. No.: B2571455

LOM612 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of LOM612, a potent
FOXO relocator. Adherence to these best practices is crucial for ensuring the compound's
integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQS)

Q1: How should solid LOM612 be stored?

Al: Solid LOM612 should be stored in a tightly sealed container, protected from light. For long-
term storage, it is recommended to store the powder at -20°C for up to three years or at 4°C for
up to two years.[1] The compound is stable at room temperature for short periods, such as
during shipping.[1]

Q2: What is the best way to prepare and store LOM612 stock solutions?

A2: It is recommended to prepare stock solutions in high-quality, anhydrous DMSO. Due to
LOM612's low aqueous solubility and poor DMSO solubility (< 1 mg/mL), sonication or gentle
warming (up to 60°C) may be necessary to fully dissolve the compound.[2][3] Once prepared,
stock solutions should be aliquoted into tightly sealed vials to minimize freeze-thaw cycles and
stored at -80°C for up to six months or at -20°C for up to one month.[2][4] To prevent
hydrolysis, it is best practice to use newly opened or anhydrous DMSO. Storing stock solutions
under an inert gas like nitrogen can further protect against degradation.[2]
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Q3: Can | store LOM612 solutions at 4°C?

A3: It is not recommended to store LOM612 solutions at 4°C for extended periods. For short-
term storage (up to a few days), 4°C may be acceptable, but for longer durations, freezing at
-20°C or -80°C is required to maintain stability.[2][4]

Q4: Is LOM612 sensitive to light?

A4: While specific photostability studies on LOM612 are not readily available, both the
isothiazole and naphthoquinone chemical classes can be susceptible to photodegradation.[1]
[5] Therefore, it is recommended to protect solid LOM612 and its solutions from light by using
amber vials or by wrapping containers in foil.
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Issue

Potential Cause

Recommended Action

Loss of biological activity in

cell-based assays

Compound Degradation:
Repeated freeze-thaw cycles

of stock solutions.

Prepare small aliquots of the
stock solution to avoid multiple
freeze-thaw cycles. Use a
fresh aliquot for each

experiment.

Hydrolysis: Use of non-
anhydrous DMSO or exposure
to alkaline conditions (pH > 8)
in agueous buffers. The
isothiazole ring in LOM612
may be susceptible to
hydrolysis under basic

conditions.

Prepare stock solutions in
high-quality, anhydrous DMSO.
Ensure the final pH of the
experimental medium is within
the stable range for the
compound (ideally neutral or

slightly acidic).

Oxidation: The
naphthoquinone moiety of
LOM612 may be prone to
oxidation.

Store stock solutions under an
inert atmosphere (e.g.,
nitrogen or argon). Avoid
vigorous vortexing which can

introduce atmospheric oxygen.

Inconsistent experimental

results

Incomplete Solubilization:
LOMG612 has poor solubility.

Ensure complete dissolution of
the compound in DMSO before
further dilution. Gentle
warming and sonication can
aid in solubilization. Visually
inspect the solution for any

precipitate before use.

Photodegradation: Exposure of
stock solutions or experimental
plates to light for extended

periods.

Protect all solutions and
experimental setups containing
LOM612 from direct light. Use
amber tubes and cover cell
culture plates with foil when

not in use.

Precipitation in agueous media

Low Aqueous Solubility:
LOM612 has very limited

Ensure the final concentration

of DMSO in the aqueous
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solubility in aqueous solutions.  medium is sufficient to
maintain solubility, but not high
enough to cause cellular
toxicity. If precipitation occurs,
consider using a different
formulation or reducing the

final concentration of LOM612.

Data Summary

Storage

Form Duration Additional Notes
Temperature

Store in a tightly
Solid Powder -20°C Up to 3 years sealed, light-protected
container.[1]

Store in a tightly
4°C Up to 2 years sealed, light-protected
container.[1]

Aliquot to avoid
In Solvent (e.g., freeze-thaw cycles.
-80°C Up to 6 months i
DMSO) Store under nitrogen

for optimal stability.[2]

Aliquot to avoid
freeze-thaw cycles.

-20°C Up to 1 month Store under nitrogen
for optimal stability.[2]
[4]

Experimental Protocols
Preparation of LOM612 Stock Solution

» Allow the solid LOM612 vial to equilibrate to room temperature before opening to prevent
condensation of moisture.
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e Add a precise volume of high-quality, anhydrous DMSO to the vial to achieve the desired
stock concentration (e.g., 10 mM).

» To aid dissolution, the vial may be gently warmed to 60°C and/or sonicated in a water bath
until the solution is clear and all solid has dissolved.[2]

 Visually inspect the solution to ensure there is no particulate matter.

o Dispense the stock solution into small-volume, single-use aliquots in tightly sealed, light-
protected vials.

» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles - PMC
[pmc.ncbi.nlm.nih.gov]

2. Discovery of a Novel, Isothiazolonaphthoquinone-Based Small Molecule Activator of
FOXO Nuclear-Cytoplasmic Shuttling - PubMed [pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. seejph.com [seejph.com]

To cite this document: BenchChem. [LOMG612 stability and storage best practices].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2571455#lom612-stability-and-storage-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2571455?utm_src=pdf-body-img
https://www.benchchem.com/product/b2571455?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070760/
https://pubmed.ncbi.nlm.nih.gov/27936162/
https://pubmed.ncbi.nlm.nih.gov/27936162/
https://www.mdpi.com/2079-7737/11/2/342
https://www.researchgate.net/publication/245132582_The_effects_of_pH_on_the_degradation_of_isothiazolone_biocides
https://www.seejph.com/index.php/seejph/article/download/4107/2709/6275
https://www.benchchem.com/product/b2571455#lom612-stability-and-storage-best-practices
https://www.benchchem.com/product/b2571455#lom612-stability-and-storage-best-practices
https://www.benchchem.com/product/b2571455#lom612-stability-and-storage-best-practices
https://www.benchchem.com/product/b2571455#lom612-stability-and-storage-best-practices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2571455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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